Cas no 758704-20-0 (N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide
• CAS No: 758704-20-0
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 6305406
• PubChem ID: 912433
• Update Time: 2025-05-22

N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide
• N-(1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide
• 758704-20-0
• N-Benzo[1,3]dioxol-5-yl-2,3-dimethoxy-benzamide
• CHEMBL1532801
• DTXSID501326159
• N-(benzo[d][1,3]dioxol-5-yl)-2,3-dimethoxybenzamide
• HMS2902H18
• MLS001219359
• BAS 07399143
• F2516-0242
• SMR000612601
• AKOS000645373

• Inchi： 1S/C16H15NO5/c1-19-13-5-3-4-11(15(13)20-2)16(18)17-10-6-7-12-14(8-10)22-9-21-12/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key： GJMUTVAJKJYHQT-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 301.09502258g/mol
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide

Recent Advances in the Study of N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide (CAS: 758704-20-0)

N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide (CAS: 758704-20-0) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its biological activity and therapeutic potential.

One of the most notable aspects of N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide is its structural similarity to naturally occurring benzodioxole derivatives, which are known for their diverse pharmacological activities. Recent research has demonstrated that this compound exhibits potent inhibitory effects on specific enzymatic targets, including those involved in inflammatory pathways and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide has shown promise in the field of oncology. A recent preclinical study investigated its effects on cancer cell proliferation and apoptosis, revealing that the compound induces cell cycle arrest and apoptosis in various cancer cell lines, including breast and lung cancer. The study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's ability to modulate key signaling pathways, such as the PI3K/Akt/mTOR axis, which is frequently dysregulated in cancer. These findings suggest that further optimization of this compound could lead to the development of novel anticancer therapeutics.

Pharmacokinetic studies of N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide have also been conducted to evaluate its drug-like properties. A 2022 study in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability and metabolic stability in rodent models. The study also identified the major metabolites of the compound, providing valuable information for future structural modifications to improve its pharmacokinetic profile. These findings are crucial for advancing the compound through the drug development pipeline.

Despite these promising results, challenges remain in the development of N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide as a therapeutic agent. Recent research has highlighted the need for further optimization to enhance its selectivity and reduce potential off-target effects. Additionally, more extensive toxicology studies are required to ensure its safety profile before progressing to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2,3-dimethoxybenzamide (CAS: 758704-20-0) represents a promising scaffold for the development of novel therapeutics in inflammation and oncology. Recent studies have shed light on its mechanism of action, pharmacokinetic properties, and potential therapeutic applications. Continued research and optimization efforts are warranted to fully realize its clinical potential and address the remaining challenges in its development.